Cas no 64821-03-0 (2-(Butylsulfanyl)ethyl ethyl benzylphosphonate)

• Product Name: 2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
• CAS No: 64821-03-0
• MF: C₁₅H₂₅O₃PS
• MW: 316.395964384079
• CID: 2792856
• PubChem ID: 71371250
• Update Time: 2025-04-21

2-(Butylsulfanyl)ethyl ethyl benzylphosphonate Chemical and Physical Properties

Names and Identifiers

• DTXSID20794191
• 64821-03-0
• 2-(BUTYLSULFANYL)ETHYL ETHYL BENZYLPHOSPHONATE
• 2-(Butylsulfanyl)ethyl ethyl benzylphosphonate

• Inchi： 1S/C15H25O3PS/c1-3-5-12-20-13-11-18-19(16,17-4-2)14-15-9-7-6-8-10-15/h6-10H,3-5,11-14H2,1-2H3
• InChI Key： GEBUDGXHMLPEEX-UHFFFAOYSA-N
• SMILES： S(CCOP(CC1C=CC=CC=1)(=O)OCC)CCCC

Computed Properties

• Exact Mass: 316.12620283Da
• Monoisotopic Mass: 316.12620283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8Ų